Cas no 7658-03-9 (1,3-Propanediol,2-ethyl-2-(methoxymethyl)-)

1,3-Propanediol,2-ethyl-2-(methoxymethyl)- structure
7658-03-9 structure
Product Name:1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
CAS No:7658-03-9
MF:C7H16O3
MW:148.200142860413
CID:581521
PubChem ID:82109
Update Time:2025-04-19

1,3-Propanediol,2-ethyl-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
    • 2-Ethyl-2-(methoxymethyl)propane-1,3-diol
    • 1,3-Propanediol, 2-ethyl-2-(methoxymethyl)-
    • 7658-03-9
    • Trimethylolpropane monomethyl ether
    • EINECS 231-621-7
    • I76GX4JD4C
    • Q27280532
    • UNII-I76GX4JD4C
    • DTXSID70227383
    • A800073
    • NS00047384
    • Inchi: 1S/C7H16O3/c1-3-7(4-8,5-9)6-10-2/h8-9H,3-6H2,1-2H3
    • InChI Key: NSNOJFKJIAUDLP-UHFFFAOYSA-N
    • SMILES: O(C)CC(CO)(CO)CC

Computed Properties

  • Exact Mass: 148.10998
  • Monoisotopic Mass: 148.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 78.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.018
  • Boiling Point: 262.4°Cat760mmHg
  • Flash Point: 112.5°C
  • Refractive Index: 1.452
  • PSA: 49.69
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